Cas no 997-78-4 ((2-chloroethyl)(cyano)ethylamine)

• Product Name: (2-chloroethyl)(cyano)ethylamine
• CAS No: 997-78-4
• MDL: MFCD19233321
• CID: 4667926
• PubChem ID: 55301244
• Update Time: 2025-10-30

(2-chloroethyl)(cyano)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-chloroethyl)(cyano)ethylamine
• Cyanamide, (2-chloroethyl)ethyl- (7CI,8CI)

• MDL： MFCD19233321

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-chloroethyl)(cyano)ethylamine

Introduction to (2-chloroethyl)(cyano)ethylamine and Its Significance in Modern Chemical Research

Compound with the CAS number 997-78-4, specifically identified as (2-chloroethyl)(cyano)ethylamine, represents a compound of considerable interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of (2-chloroethyl)(cyano)ethylamine consists of a cyano group attached to an ethylamine backbone, which is further modified by a 2-chloroethyl moiety. This configuration imparts distinct chemical properties that make it a versatile intermediate in synthetic chemistry. The presence of both the cyano and chloro substituents enhances its reactivity, allowing for diverse chemical transformations that are pivotal in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds featuring similar structural motifs. The cyano group, known for its ability to participate in hydrogen bonding and metal coordination, can significantly influence the binding affinity and selectivity of drug candidates. Similarly, the chloroethyl moiety can serve as a bioisostere for other functional groups, enabling the design of molecules with tailored biological activities.

One of the most compelling aspects of (2-chloroethyl)(cyano)ethylamine is its potential role as a building block in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel compounds with applications ranging from antiviral to anticancer therapies. The compound's ability to undergo nucleophilic substitution reactions makes it an attractive candidate for constructing heterocyclic frameworks, which are prevalent in many pharmacologically active agents.

Recent studies have highlighted the significance of derivatives of (2-chloroethyl)(cyano)ethylamine in modulating cellular signaling pathways. For instance, modifications to the compound have been explored to enhance its solubility and bioavailability, crucial factors for drug development. These modifications often involve introducing additional functional groups or altering the stereochemistry to improve pharmacokinetic profiles.

The compound's utility extends beyond pharmaceutical applications; it also finds relevance in materials science and agrochemical research. In materials science, derivatives of (2-chloroethyl)(cyano)ethylamine have been investigated for their potential as monomers or crosslinking agents in polymer synthesis. The ability to form stable bonds with other organic molecules makes it a valuable component in creating advanced materials with specific properties.

In agrochemical research, the compound has been explored as a precursor for developing novel pesticides and herbicides. The structural features of (2-chloroethyl)(cyano)ethylamine allow for the synthesis of molecules that can interact with biological targets in plants, offering new strategies for crop protection. Such applications underscore the broad utility of this compound across multiple scientific disciplines.

The synthesis and characterization of (2-chloroethyl)(cyano)ethylamine continue to be areas of active investigation. Advances in synthetic methodologies have enabled researchers to produce increasingly complex derivatives with enhanced functionalities. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography play crucial roles in elucidating the structures and properties of these compounds.

Future directions in research may focus on expanding the chemical space accessible through modifications of (2-chloroethyl)(cyano)ethylamine. By incorporating additional functional groups or exploring different reaction pathways, scientists aim to discover new compounds with improved therapeutic potential. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.

In conclusion, compound CAS number 997-78-4, known as (2-chloroethyl)(cyano)ethylamine, represents a fascinating subject of study with far-reaching implications. Its unique structural features and reactivity make it a valuable tool in pharmaceutical development, materials science, and agrochemical innovation. As research continues to uncover new applications for this compound, its significance is likely to grow even further.